Cas no 892476-66-3 (N-(2-methylphenyl)-2-{7-oxo-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamide)

• Product Name: N-(2-methylphenyl)-2-{7-oxo-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamide
• CAS No: 892476-66-3
• MF: C₁₉H₁₆N₆O₂
• MW: 360.369342803955
• CID: 5776405
• PubChem ID: 7111122
• Update Time: 2025-07-09

N-(2-methylphenyl)-2-{7-oxo-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• F0656-0540
• AKOS005722802
• N-(2-methylphenyl)-2-(7-oxo-3-phenyl-3,7-dihydro-6H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl)acetamide
• 892476-66-3
• N-(2-methylphenyl)-2-{7-oxo-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide
• STL094331
• N-(2-methylphenyl)-2-(7-oxo-3-phenyltriazolo[4,5-d]pyrimidin-6-yl)acetamide
• 2-(7-oxo-3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-(o-tolyl)acetamide
• 2-(7-oxo-3-phenyl-3,7-dihydro-6H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl)-N-(o-tolyl)acetamide
• 6H-1,2,3-Triazolo[4,5-d]pyrimidine-6-acetamide, 3,7-dihydro-N-(2-methylphenyl)-7-oxo-3-phenyl-
• N-(2-methylphenyl)-2-{7-oxo-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamide

• Inchi： 1S/C19H16N6O2/c1-13-7-5-6-10-15(13)21-16(26)11-24-12-20-18-17(19(24)27)22-23-25(18)14-8-3-2-4-9-14/h2-10,12H,11H2,1H3,(H,21,26)
• InChI Key： XTZQUSVFGOREKY-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN1CC(NC1C=CC=CC=1C)=O)N(C1C=CC=CC=1)N=N2

Computed Properties

• Exact Mass: 360.13347377g/mol
• Monoisotopic Mass: 360.13347377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.5Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 13.04±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-(2-methylphenyl)-2-{7-oxo-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamide

Introduction to N-(2-methylphenyl)-2-{7-oxo-3-phenyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-6-yl}acetamide (CAS No. 892476-66-3)

N-(2-methylphenyl)-2-{7-oxo-3-phenyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-6-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 892476-66-3, represents a fusion of heterocyclic chemistry and medicinal innovation, making it a subject of intense research interest.

The molecular structure of N-(2-methylphenyl)-2-{7-oxo-3-phenyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-6-yl}acetamide incorporates multiple pharmacophoric elements that are known to interact with biological targets. The presence of a triazolo[4,5-d]pyrimidine core is particularly noteworthy, as this scaffold has been extensively studied for its antimicrobial and anti-inflammatory properties. The incorporation of a phenyl ring at the 2-position and a phenyl-substituted triazolopyrimidine moiety at the 6-position further enhances its potential for biological activity.

In recent years, there has been a surge in the development of novel heterocyclic compounds for therapeutic applications. The triazolo[4,5-d]pyrimidine scaffold is one of the most explored structures in this regard, with numerous derivatives being investigated for their pharmacological effects. N-(2-methylphenyl)-2-{7-oxo-3-phenyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-6-yl}acetamide stands out due to its complex architecture and the potential synergistic effects of its various functional groups.

The acetamide moiety in the compound's name is another key feature that contributes to its biological profile. Acetamides are well-known for their ability to modulate enzyme activity and interact with biological receptors. In particular, the N-(2-methylphenyl) part of the molecule suggests potential interactions with receptors or enzymes that are sensitive to aromatic substituents. This makes N-(2-methylphenyl)-2-{7-oxo-3-phenyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-6-yl}acetamide a promising candidate for further investigation in drug discovery.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The construction of the triazolo[4,5-d]pyrimidine core is particularly challenging due to the need for careful regioselective functionalization. However， advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency and yield. The synthesis of N-(2-methylphenyl)-2-{7-o x o - 3 - phen yl - 3 H , 6 H , 7 H - 1 , 2 , 3 t r i a z o l o [ 4 , 5 - d ] p y r i m i d i n - 6 - y l }acetamide has been optimized to ensure scalability and reproducibility.

Evaluation of the pharmacological properties of N-(2-methylphenyl)-2-{7-o x o - 3 - phen yl - 3 H , 6 H , 7 H - 1 , 2 , 3 t r i a z o l o [ 4 , 5 - d ] p y r i m i d i n - 6 - y l }acetamide has revealed several interesting findings. Initial in vitro studies have shown that this compound exhibits moderate activity against certain bacterial strains and demonstrates potential as an anti-inflammatory agent. The presence of both phenyl rings and the triazolopyrimidine core appears to contribute to its ability to modulate inflammatory pathways.

In addition to its antimicrobial and anti-inflammatory properties， N-(2-methylphenyl)-2-{7-o x o - 3 - phen yl - 3 H , 6 H , 7 H - 1 , 2 , 3 t r i a z o l o [ 4 , 5 - d ] p y r i m i d i n - 6 - y l }acetamide has shown promise in preclinical models as a potential therapeutic agent for other diseases. For instance， its ability to interact with specific enzymes may make it useful in treating neurological disorders or cancer. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of new drugs often involves rigorous testing to ensure safety and efficacy before they can be approved for clinical use. N-(2-methylphenyl)-2-{7-o x o - 3 - phen yl - 3 H , 6 H , 7 H - 1 , 2 , 3 t r i a z o l o [ 4 , 5 - d ] p y r i m i d i n - } acetamide is currently undergoing preclinical studies to assess its toxicity profile and pharmacokinetic properties. These studies are crucial for determining whether it can proceed to human clinical trials.

The significance of heterocyclic compounds like N-( ) cannot be overstated。 They form the backbone of many modern pharmaceuticals， including antibiotics， antivirals， and anticancer drugs。 The unique structural features of these compounds allow them to interact with biological targets in ways that simpler molecules cannot， making them invaluable tools in drug discovery.

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